Cas no 1798395-27-3 ((2E)-3-4-(methylsulfanyl)phenyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide)

• Product Name: (2E)-3-4-(methylsulfanyl)phenyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide
• CAS No: 1798395-27-3
• MF: C₂₂H₂₄N₂O₃S
• MW: 396.502564430237
• CID: 5895238
• PubChem ID: 71806630
• Update Time: 2025-10-28

(2E)-3-4-(methylsulfanyl)phenyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(methylsulfanyl)phenyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide
• 1798395-27-3
• (E)-3-(4-methylsulfanylphenyl)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]prop-2-enamide
• (2E)-3-[4-(methylsulfanyl)phenyl]-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide
• F6436-1533
• (E)-3-(4-(methylthio)phenyl)-N-(4-(2-morpholino-2-oxoethyl)phenyl)acrylamide
• AKOS024559385

• Inchi： 1S/C22H24N2O3S/c1-28-20-9-4-17(5-10-20)6-11-21(25)23-19-7-2-18(3-8-19)16-22(26)24-12-14-27-15-13-24/h2-11H,12-16H2,1H3,(H,23,25)/b11-6+
• InChI Key： BUVJVULBUPDNKN-IZZDOVSWSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(NC1C=CC(=CC=1)CC(N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 396.15076381g/mol
• Monoisotopic Mass: 396.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-4-(methylsulfanyl)phenyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide

The Chemical Compound CAS No 1798395-27-3: A Comprehensive Overview

The compound with CAS No 1798395-27-3, known as (2E)-3-[4-(methylsulfanyl)phenyl]-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising bioactivity, as evidenced by recent research studies.

Chemical Structure and Synthesis

The molecule's structure is characterized by a conjugated enamide system, which plays a crucial role in its electronic properties. The presence of a methylsulfanyl group attached to a phenyl ring introduces additional electronic effects, enhancing the compound's stability and reactivity. The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and amide bond formation, which are optimized to ensure high yield and purity. Recent advancements in catalytic methods have further streamlined the synthesis pathway, making it more efficient for large-scale production.

Biological Activity and Applications

Emerging research has highlighted the potential of CAS No 1798395-27-3 in drug discovery. The compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain and inflammation. Preclinical studies have demonstrated its ability to modulate pain pathways without significant side effects, suggesting a favorable safety profile.

In addition to its pharmacological applications, this compound has shown utility in materials science. Its conjugated system enables it to act as a precursor for advanced organic semiconductors, which are critical for next-generation electronic devices such as flexible displays and sensors. Recent breakthroughs in thin-film deposition techniques have further enhanced its applicability in this domain.

Structural Insights and Mechanistic Studies

The molecular structure of CAS No 1798395-27-3 is defined by its enamide functionality, which imparts both electronic and steric effects. Computational studies using density functional theory (DFT) have provided insights into its electronic distribution, revealing that the methylsulfanyl group significantly influences the molecule's π-system conjugation. This understanding has been instrumental in designing analogs with improved bioavailability and potency.

Recent mechanistic studies have also elucidated the role of intermolecular hydrogen bonding in stabilizing the compound's interactions with biological targets. These findings have been corroborated by X-ray crystallography data, which provide a high-resolution view of the molecular architecture.

Future Directions

As research on CAS No 1798395-27-3 continues to advance, there is growing interest in exploring its potential for personalized medicine. The development of targeted delivery systems could enhance its therapeutic efficacy while minimizing off-target effects. Furthermore, investigations into its photophysical properties are expected to unlock new opportunities in optoelectronic applications.

In conclusion, CAS No 1798395-27-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.